Cas no 27800-11-9 (2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl-)

2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl- structure
27800-11-9 structure
Product Name:2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl-
CAS No:27800-11-9
MF:C19H38N2
MW:294.51842546463
CID:287567
PubChem ID:186120
Update Time:2025-04-19

2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl-
    • 7-Dodecylamino-3,4,5,6-tetrahydro-2H-isoazepine
    • DTXSID90950484
    • 27800-11-9
    • GS 14449
    • n-dodecyl-n-methyl-3,4,5,6-tetrahydro-2h-azepin-7-amine
    • 2H-Azepine, 7-(dodecylmethylamino)-3,4,5,6-tetrahydro-
    • 2H-Azepin-7-amine, N-dodecyl-3,4,5,6-tetrahydro-N-methyl-
    • Inchi: 1S/C19H38N2/c1-3-4-5-6-7-8-9-10-11-15-18-21(2)19-16-13-12-14-17-20-19/h3-18H2,1-2H3
    • InChI Key: NBEVUERDXYCSIS-UHFFFAOYSA-N
    • SMILES: N(C)(C1CCCCCN=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 294.30374
  • Monoisotopic Mass: 294.303499
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.6
  • XLogP3: 6

Experimental Properties

  • Density: 0.9
  • Boiling Point: 411.9°Cat760mmHg
  • Flash Point: 202.9°C
  • Refractive Index: 1.493
  • PSA: 15.6
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